4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid

• IUPAC Name: 4-benzyl-2,2-dimethyloxane-4-carboxylic acid
• InChI: InChI=1S/C15H20O3/c1-14(2)11-15(13(16)17,8-9-18-14)10-12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3,(H,16,17)
• InChI Key: KLYLQAGPUFFWHE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CCO1)(CC2=CC=CC=C2)C(=O)O)C
• Molecular Formula: C15H20O3
• Molecular Weight: 248.32 g/mol

Description

4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid, commonly known as BMDP, is a synthetic cathinone and designer drug. It belongs to the class of psychoactive substances that have stimulant and hallucinogenic effects. The chemical structure of BMDP is similar to other cathinones, such as methylone and ethylone. In recent years, BMDP has gained popularity in the illicit drug market due to its potency and availability.

Mechanism of Action

The exact mechanism of action of BMDP is not fully understood. However, it is believed to act as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, resulting in its stimulant and hallucinogenic effects.
Biochemical and Physiological Effects
BMDP has been found to have a wide range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. BMDP also causes an increase in locomotor activity and hyperactivity in animal models. In addition, BMDP has been found to have anxiogenic effects, leading to increased anxiety and agitation.

Advantages and Limitations for Lab Experiments

BMDP has several advantages for laboratory experiments. It is relatively easy to synthesize and can be obtained in large quantities. BMDP has also been found to have a high potency, making it useful for studying the effects of cathinones on the central nervous system. However, BMDP has several limitations as well. Its effects on the human body are not fully understood, and it has been associated with several adverse effects, including addiction, psychosis, and death.

Future Directions

There are several future directions for research on BMDP. One area of interest is the development of new cathinones with improved pharmacological properties. Another area of research is the development of new therapeutic agents based on the structure of BMDP. Finally, there is a need for further studies on the long-term effects of BMDP on the human body, including its potential for addiction and toxicity.
Conclusion
In conclusion, BMDP is a synthetic cathinone with potent stimulant and hallucinogenic effects. Its synthesis is relatively simple, and it has been extensively studied in the field of neuroscience and pharmacology. BMDP has several advantages for laboratory experiments but also has several limitations due to its adverse effects. Future research on BMDP is needed to fully understand its effects on the human body and to develop new therapeutic agents based on its structure.

Synthesis Methods

The synthesis of BMDP involves the reaction of benzyl chloride with 2,2-dimethyltetrahydrofuran in the presence of a strong base. The resulting product is then oxidized to form BMDP. The synthesis of BMDP is relatively simple and can be carried out using readily available chemicals.

Scientific Research Applications

BMDP has been studied extensively in the field of neuroscience and pharmacology. Its effects on the central nervous system have been investigated using animal models. BMDP has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, leading to its stimulant effects. BMDP has also been found to have hallucinogenic effects, possibly due to its interaction with serotonin receptors.